Cas no 1256789-37-3 (5-bromo-4-chlorofuro[2,3-d]pyrimidine)

5-Bromo-4-chlorofuro[2,3-d]pyrimidine is a heterocyclic compound featuring a fused furan and pyrimidine ring system, functionalized with bromo and chloro substituents. This structure makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both halogen groups enhances its reactivity, enabling selective cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. Its rigid fused-ring system contributes to stability while allowing for further functionalization. The compound is particularly valuable in medicinal chemistry for constructing biologically active scaffolds. High purity grades are available to ensure consistent performance in research and industrial applications. Proper handling under controlled conditions is recommended due to its reactive nature.

5-bromo-4-chlorofuro[2,3-d]pyrimidine structure

1256789-37-3 structure

Product Name:5-bromo-4-chlorofuro[2,3-d]pyrimidine

CAS No:1256789-37-3

MF:C₆H₂BrClN₂O

MW:233.45

MDL:MFCD18254938

CID:5098743

PubChem ID:129957838

Update Time:2026-03-03

5-bromo-4-chlorofuro[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 5-bromo-4-chlorofuro[2,3-d]pyrimidine
- EN300-4263283
- BS-43364
- SCHEMBL20742259
- 1256789-37-3
- MFCD18254938
- P18836
- CS-0184019
- SY324094
- MDL： MFCD18254938
- Inchi： 1S/C6H2BrClN2O/c7-3-1-11-6-4(3)5(8)9-2-10-6/h1-2H
- InChI Key： NDOLFTQSUWAOKB-UHFFFAOYSA-N
- SMILES： C1=NC(Cl)=C2C(Br)=COC2=N1

Computed Properties

Exact Mass: 231.90390g/mol
Monoisotopic Mass: 231.90390g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 38.9Å²

5-bromo-4-chlorofuro[2,3-d]pyrimidine Pricemore >>

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